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Introduction

Cefepime-taniborbactam is an investigational 3-lactam/pB-lactamase inhibitor combination
antibiotic. Cefepime is a fourth-generation cephalosporin with a broad spectrum of activity
against Gram-negative and Gram-positive bacteria.[1] Taniborbactam is a novel, broad-
spectrum boronate-based B-lactamase inhibitor that protects cefepime from degradation by a
wide range of B-lactamases, including serine- and metallo-f-lactamases.[2][3][4][5] This
document provides detailed application notes and protocols for the in vitro susceptibility testing
of cefepime-taniborbactam using a fixed concentration of taniborbactam.

Fixed Concentration of Taniborbactam

For in vitro antimicrobial susceptibility testing (AST), a fixed concentration of 4 ug/mL of
taniborbactam is used in combination with varying concentrations of cefepime.[2][6][7][8][9]
[1LO][11][12][13][14][15][16] The rationale for selecting this concentration is based on
comprehensive in vitro studies, including broth microdilution and time-kill assays, as well as
pharmacokinetic/pharmacodynamic modeling, to ensure potentiation of cefepime’s activity
against a broad range of B-lactamase-producing bacteria.[2]
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Table 1: Cefepime-Taniborbactam Concentration Ranges

for In Vitro Testing
Component Concentration Range Fixed Concentration
Cefepime Typically 0.06 to 256 pg/mL
Taniborbactam - 4 pg/mL

Table 2: Quality Control (QC) Ranges for Cefepime-
Taniborl Broth Mi lilution (CLSI)

. Cefepime-Taniborbactam
Cefepime MIC Range

Quality Control Strain (4 pg/mL) MIC Range

(ng/imL)

(ng/mL)

Escherichia coli ATCC® 25922  0.03-0.12 0.03-0.12
Pseudomonas aeruginosa

1-4 1-4
ATCC® 27853
Klebsiella pneumoniae ATCC®

0.12-1 0.06 - 0.5
700603
Escherichia coli NCTC 13353 >64 0.12-1

Note: QC ranges should be confirmed with the latest CLSI M100 document.[6][9]

Experimental Protocols
Broth Microdilution Method for Minimum Inhibitory
Concentration (MIC) Determination

This protocol is based on the Clinical and Laboratory Standards Institute (CLSI) MO7
guidelines.[6][8][9]

Materials:

o Cefepime analytical standard
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o Taniborbactam analytical standard

e Cation-adjusted Mueller-Hinton Broth (CAMHB)

o Sterile 96-well microtiter plates

o Bacterial inoculum suspension equivalent to a 0.5 McFarland standard

« Sterile saline or broth for inoculum preparation

e Spectrophotometer

e Incubator (35°C £ 2°C)

Procedure:

e Preparation of Stock Solutions:
o Prepare a stock solution of cefepime at a concentration of 2560 pg/mL.
o Prepare a stock solution of taniborbactam at a concentration of 40 pug/mL.
o Sterilize stock solutions by filtration through a 0.22 pum filter.

» Preparation of Cefepime-Taniborbactam Solutions:

o In CAMHB, prepare a series of two-fold dilutions of cefepime to achieve final
concentrations ranging from 0.06 to 256 pg/mL in the microtiter plate wells.

o To each cefepime dilution, add taniborbactam to achieve a final fixed concentration of 4
pg/mL.

e Inoculum Preparation:
o From a fresh (18-24 hour) culture plate, select 3-5 colonies of the test organism.

o Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland
standard. This corresponds to approximately 1-2 x 108 CFU/mL.
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o Dilute the standardized inoculum in CAMHB to achieve a final concentration of
approximately 5 x 10> CFU/mL in each well of the microtiter plate.

e |noculation of Microtiter Plates:

o Dispense 50 uL of the appropriate cefepime-taniborbactam working solution into each
well of the 96-well plate.

o Add 50 pL of the final bacterial inoculum to each well, resulting in a final volume of 100 pL.

o Include a growth control well (inoculum in CAMHB without antibiotic) and a sterility control
well (CAMHB only).

e Incubation:
o Incubate the plates at 35°C + 2°C in ambient air for 16-20 hours.
e Reading the MIC:

o The MIC is defined as the lowest concentration of cefepime, in the presence of 4 pg/mL
taniborbactam, that completely inhibits visible growth of the organism.

Mandatory Visualization
Mechanism of Action of Cefepime-Taniborbactam
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Caption: Mechanism of action of cefepime-taniborbactam.

Experimental Workflow for Broth Microdilution MIC
Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for In Vitro Testing of
Cefepime-Taniborbactam]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611149#cefepime-taniborbactam-fixed-
concentration-for-in-vitro-testing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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